2-(3'-(4-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an indoline, a thiazolidine, and an acetamide . It’s likely that this compound could have potential applications in medicinal chemistry, given the presence of these functional groups which are often found in biologically active compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are typically synthesized through multi-step organic reactions that involve the formation of the various rings and the attachment of the functional groups .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR and IR spectroscopy, as well as elemental analysis, are typically used to confirm the structure of synthesized compounds .Scientific Research Applications
- The compound’s structural features make it a promising candidate for cancer research. Researchers have explored its potential as an anticancer agent due to its ability to inhibit specific pathways involved in tumor growth and metastasis .
- Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. This compound has shown anti-inflammatory activity by modulating specific pathways .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. This compound has demonstrated neuroprotective properties in preclinical models .
- The compound’s spirocyclic structure contributes to its antimicrobial potential. Researchers have evaluated its effects against bacteria, fungi, and even drug-resistant strains .
- Diabetes management relies on maintaining blood glucose levels. This compound has been investigated for its potential antidiabetic effects .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Antimicrobial Activity
Antidiabetic Properties
Future Directions
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22ClN3O3S/c1-2-17-7-11-19(12-8-17)28-23(31)15-29-22-6-4-3-5-21(22)26(25(29)33)30(24(32)16-34-26)20-13-9-18(27)10-14-20/h3-14H,2,15-16H2,1H3,(H,28,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUORSNUFOWJFPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3'-(4-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide |
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